Cas no 2172134-46-0 (4-amino(phenyl)methyl-2-(butan-2-yl)phenol)

• Product Name: 4-amino(phenyl)methyl-2-(butan-2-yl)phenol
• CAS No: 2172134-46-0
• MF: C₁₇H₂₁NO
• MW: 255.354744672775
• CID: 6370773
• PubChem ID: 165898282
• Update Time: 2025-10-16

4-amino(phenyl)methyl-2-(butan-2-yl)phenol Chemical and Physical Properties

Names and Identifiers

• 4-amino(phenyl)methyl-2-(butan-2-yl)phenol
• 2172134-46-0
• 4-[amino(phenyl)methyl]-2-(butan-2-yl)phenol
• EN300-1277451

• Inchi： 1S/C17H21NO/c1-3-12(2)15-11-14(9-10-16(15)19)17(18)13-7-5-4-6-8-13/h4-12,17,19H,3,18H2,1-2H3
• InChI Key： AJOSIKJOHWDSJR-UHFFFAOYSA-N
• SMILES： OC1=CC=C(C=C1C(C)CC)C(C1C=CC=CC=1)N

Computed Properties

• Exact Mass: 255.162314293g/mol
• Monoisotopic Mass: 255.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 46.2Ų

Additional information on 4-amino(phenyl)methyl-2-(butan-2-yl)phenol

4-Amino(Phenyl)methyl-2-(Butan-2-yl)Phenol: A Comprehensive Overview

4-Amino(Phenyl)methyl-2-(Butan-2-yl)Phenol, also known by its CAS number 2172134-46-0, is a complex organic compound with a unique structure that has garnered attention in various fields of chemistry and pharmacology. This compound is characterized by its phenolic group, an amino-substituted phenylmethyl group, and a bulky butan-2-yl substituent. Its structure not only makes it a versatile molecule but also opens up possibilities for its application in drug design, material science, and other advanced chemical technologies.

The synthesis of 4-Amino(Phenyl)methyl-2-(Butan-2-yl)Phenol involves a series of carefully designed organic reactions. Researchers have explored various methodologies to optimize the synthesis process, ensuring high yield and purity. Recent studies have highlighted the use of microwave-assisted synthesis and catalytic cross-coupling reactions, which have significantly improved the efficiency of producing this compound. These advancements not only make the compound more accessible for research purposes but also pave the way for its potential commercial applications.

The structural uniqueness of 4-Amino(Phenyl)methyl-2-(Butan-2-yl)Phenol lies in its ability to form hydrogen bonds due to the phenolic -OH group and the amino group. This property makes it an excellent candidate for studying molecular recognition and self-assembling systems. Moreover, the bulky butan-2-yl group introduces steric hindrance, which can influence the compound's solubility, stability, and reactivity in different chemical environments. Recent computational studies have provided deeper insights into how these structural features affect the compound's behavior in various solvents and under different pH conditions.

In terms of biological activity, 4-Amino(Phenyl)methyl-2-(Butan-2-yl)Phenol has shown promising results in preliminary pharmacological tests. Researchers have reported its potential as an antioxidant agent, which could be beneficial in combating oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases. Additionally, the compound has demonstrated moderate inhibitory effects on certain enzymes, suggesting its potential role in drug design targeting specific biochemical pathways.

The application of 4-Amino(Phenyl)methyl-2-(Butan-2-yl)Phenol extends beyond pharmacology into material science. Its ability to form stable complexes with metal ions has made it a valuable component in the development of coordination polymers and metallo-supramolecular architectures. Recent advancements in this area have explored its use as a building block for creating porous materials with applications in gas storage and catalysis.

In conclusion, 4-Amino(Phenyl)methyl-2-(Butan-2-yl)Phenol, with its unique structure and versatile properties, continues to be a subject of intense research interest. As new findings emerge from both experimental and computational studies, this compound holds great promise for contributing to advancements in medicine, materials science, and beyond. Its potential applications are vast, making it a valuable addition to the arsenal of tools available to chemists and pharmacologists alike.